Cas no 14394-72-0 (2-Propenoic acid, 3-(3-chlorophenyl)-2-cyano-, ethyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(3-chlorophenyl)-2-cyano-, ethyl ester, (E)-
• CAS No: 14394-72-0
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 1314030
• PubChem ID: 641311
• Update Time: 2025-04-20

2-Propenoic acid, 3-(3-chlorophenyl)-2-cyano-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-chlorophenyl)-2-cyano-, ethyl ester, (E)-
• Ethyl (2E)-3-(3-chlorophenyl)-2-cyano-2-propenoate #
• AKOS003676471
• SCHEMBL4619510
• 2-Propenoic acid, 2-cyano-3-(3-chlorophenyl)-, ethyl ester
• 14394-72-0
• ethyl (2E)-3-(3-chlorophenyl)-2-cyanoacrylate
• SCHEMBL21457356
• 2-propenoic acid, 3-(3-chlorophenyl)-2-cyano-, ethyl ester, (2E)-
• Ethyl (2E)-3-(3-chlorophenyl)-2-cyano-2-propenoate
• NSC637301
• CCG-237269
• NSC-637301
• OPKOIQXGDVIXMJ-UXBLZVDNSA-N
• DTXSID801229239
• Ethyl 3-(3-chlorophenyl)-2-cyanoacrylate
• InChI=1/C12H10ClNO2/c1-2-16-12(15)10(8-14)6-9-4-3-5-11(13)7-9/h3-7H,2H2,1H3/b10-6
• ethyl (E)-3-(3-chlorophenyl)-2-cyano-prop-2-enoate

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)10(8-14)6-9-4-3-5-11(13)7-9/h3-7H,2H2,1H3/b10-6+
• InChI Key： OPKOIQXGDVIXMJ-UXBLZVDNSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 235.0401
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09